Cas no 1797557-67-5 (N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-1-naphthalenecarboxamide)

• Product Name: N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-1-naphthalenecarboxamide
• CAS No: 1797557-67-5
• MF: C₂₁H₂₁NO₃
• MW: 335.396345853806
• CID: 5373090
• Update Time: 2025-10-23

N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-1-naphthalenecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-1-naphthalenecarboxamide

• Inchi： 1S/C21H21NO3/c1-24-17-10-5-9-16(13-17)20(25-2)14-22-21(23)19-12-6-8-15-7-3-4-11-18(15)19/h3-13,20H,14H2,1-2H3,(H,22,23)
• InChI Key： BNCWAGFIBHTSSW-UHFFFAOYSA-N
• SMILES： C1(C(NCC(OC)C2=CC=CC(OC)=C2)=O)=C2C(C=CC=C2)=CC=C1

Experimental Properties

• Density: 1.161±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 566.6±50.0 °C(Predicted)
• pka: 13.80±0.46(Predicted)

Additional information on N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-1-naphthalenecarboxamide

Introduction to N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-1-naphthalenecarboxamide (CAS No. 1797557-67-5)

N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-1-naphthalenecarboxamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 1797557-67-5, belongs to a class of molecules that exhibit promising characteristics for further development in medicinal chemistry.

The molecular structure of N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-1-naphthalenecarboxamide consists of a naphthalene core substituted with an amide group, which is further modified by an ethyl chain featuring two methoxy groups. This specific arrangement of functional groups makes the compound a valuable candidate for various biochemical interactions, particularly in the context of drug design and development.

In recent years, there has been a growing interest in exploring the pharmacological potential of naphthalene derivatives due to their ability to interact with biological targets in unique ways. The presence of both methoxy groups on the ethyl chain enhances the lipophilicity and solubility of the compound, making it more suitable for oral administration and systemic distribution. These properties are crucial for ensuring effective drug delivery and bioavailability.

Current research in the field of medicinal chemistry has highlighted the importance of structurally diverse compounds in addressing complex diseases. N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-1-naphthalenecarboxamide has been studied for its potential role in modulating various biological pathways, including those involved in inflammation, pain management, and neurodegenerative disorders. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising lead for further investigation.

The synthesis of N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-1-naphthalenecarboxamide involves a series of well-defined chemical reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential techniques for characterizing the compound's structural integrity.

Evaluation of the pharmacokinetic properties of N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-1-naphthalenecarboxamide has revealed favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These findings are critical for assessing its potential as a therapeutic agent, as they provide insights into how the compound behaves within the body over time. Further studies are ongoing to explore its metabolic pathways and potential interactions with other drugs.

The safety profile of N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-1-naphthalenecarboxamide is another area of focus, with researchers conducting comprehensive toxicological assessments to evaluate its potential side effects. These studies aim to ensure that the compound is safe for human use and does not pose significant risks when administered at therapeutic doses. The results from these studies will be crucial for guiding future clinical trials and regulatory approvals.

In conclusion, N-[2-Methoxy-2-(3-methoxyphenyl)ethyl]-1-naphthalenecarboxamide, with its CAS number 1797557-67-5, represents a significant advancement in pharmaceutical research. Its unique molecular structure and promising biological activities make it a valuable candidate for further development. As research continues to uncover new therapeutic applications, this compound holds great potential for contributing to advancements in medicine and improving patient outcomes.